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Compound of Interest

Compound Name: Diodone

Cat. No.: B1670706 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

minimizing environmental impact. This document provides a comprehensive, step-by-step

guide for the proper disposal of Diodone, a radiocontrast agent. Adherence to these

procedures is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Diodone with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. All handling of Diodone should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent

inhalation of any dust or vapors.

Step-by-Step Disposal Protocol
The disposal of Diodone must be managed as hazardous chemical waste. Under no

circumstances should this substance be disposed of down the drain or mixed with general

laboratory or municipal waste.

Waste Identification and Classification: Diodone and any materials contaminated with it

(e.g., gloves, weighing paper, empty containers) must be classified as hazardous waste. Due

to its chemical nature as an organoiodine compound, it requires special handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1670706?utm_src=pdf-interest
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/product/b1670706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Management:

Use a designated, leak-proof, and chemically compatible container for Diodone waste.

The container should be in good condition and have a secure, tightly fitting lid.

If the original container is used, ensure it is properly sealed. If transferring to a new

container, it must be appropriate for hazardous waste.

Never mix Diodone waste with other incompatible waste streams.

Labeling: The waste container must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Diodone"

The chemical formula: C₇H₅I₂NO₃[1]

Any associated hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

Storage: Store the sealed and labeled waste container in a designated, secure, and well-

ventilated satellite accumulation area. This area should be away from general laboratory

traffic and incompatible chemicals.

Arrange for Professional Disposal: The final disposal of Diodone waste must be conducted

by a licensed and approved hazardous waste disposal contractor.[2] Contact your

institution's Environmental Health and Safety (EHS) department to schedule a pickup. Do not

attempt to transport or dispose of the waste yourself.

Record Keeping: Maintain accurate records of the amount of Diodone waste generated and

the date of its transfer to the disposal contractor. This documentation is essential for

regulatory compliance.

Quantitative Data and Chemical Properties
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The following table summarizes key quantitative data for Diodone. It is important to note that

specific regulatory disposal limits (e.g., permissible concentrations for specific disposal routes)

are not readily available in the provided search results, reinforcing the requirement for

professional hazardous waste management.

Property Value

IUPAC Name 2-(3,5-diiodo-4-oxo-1-pyridinyl)acetic acid

Molecular Formula C₇H₅I₂NO₃

Molar Mass 404.93 g/mol

CAS Number 101-29-1

Appearance Solid (form not specified in search results)

Solubility Information not available in search results

Specific Disposal Limits
Not found in search results; must be treated as

hazardous waste.

Experimental Protocols
Detailed experimental protocols for the use of Diodone were not the focus of the provided

information. The primary cited application is as a radiocontrast agent for urography.[1][3]

Diodone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Diodone, from

initial handling to final disposal.
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Start: Diodone Waste Generation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Classify as Hazardous Waste

3. Use Designated, Labeled,
and Sealed Waste Container

4. Store in Secure Satellite
Accumulation Area

5. Contact Institutional EHS
for Waste Pickup

6. Complete Hazardous Waste
Manifest/Paperwork

7. Professional Disposal by
Licensed Contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Diodone.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Diodone, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety and disposal guidelines, as they may have

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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